Cas no 1909293-92-0 (rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis)

• Product Name: rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis
• CAS No: 1909293-92-0
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 4628265
• Update Time: 2025-08-05

rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis

• Inchi： 1S/C7H8O2/c1-3-5-4-6(5)7(8)9-2/h1,5-6H,4H2,2H3/t5-,6+/m0/s1
• InChI Key： UWIXUVYYEOQGCP-NTSWFWBYSA-N
• SMILES： [C@@H]1(C(OC)=O)C[C@@H]1C#C

Additional information on rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis

Rac-Methyl (1R,2S)-2-Ethynylcyclopropane-1-Carboxylate, Cis: A Comprehensive Overview

The compound rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis, with CAS No. 1909293-92-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring structure, which imparts it with distinctive chemical properties and potential applications in various industries. The term cis refers to the stereochemistry of the molecule, indicating that the substituents on the cyclopropane ring are on the same side of the plane.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and material synthesis. The cis configuration of this compound is particularly interesting due to its potential to exhibit unique electronic and steric properties. Researchers have explored its use in developing new pharmaceutical agents, where stereochemistry plays a crucial role in determining biological activity.

The synthesis of rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis, involves a series of intricate organic reactions. One notable approach is the use of transition metal-catalyzed cycloaddition reactions, which allow for precise control over the stereochemistry of the product. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ethynyl group provides opportunities for polymerization and cross-linking reactions, which are essential in creating high-performance polymers and composites. Additionally, its cyclopropane ring can serve as a building block for constructing complex molecular architectures with tailored properties.

Recent advancements in computational chemistry have also shed light on the electronic structure of rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis. Quantum mechanical calculations have revealed that the strained cyclopropane ring contributes significantly to the molecule's reactivity and stability. These insights are valuable for designing new synthetic routes and predicting the behavior of similar compounds in various chemical environments.

The study of this compound has also extended into its potential use in green chemistry. Researchers are exploring ways to synthesize it using environmentally friendly methods, such as biocatalysis or solvent-free conditions. These efforts align with global initiatives to reduce waste and minimize the environmental impact of chemical manufacturing processes.

In conclusion, rac-methyl (1R,2S)-2-ethynylcyclopropane-1-carboxylate, cis (CAS No. 1909293-92-0), is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and stereochemical properties make it an attractive target for both academic research and industrial development. As advancements in synthetic methods and computational tools continue to evolve, this compound is expected to play an increasingly important role in shaping future innovations in organic chemistry and materials science.